Cas no 736127-08-5 ((2S)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine)

(2S)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine structure
736127-08-5 structure
Product Name:(2S)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine
CAS No:736127-08-5
MF:C6H12F3N
MW:155.161392211914
MDL:MFCD08058822
CID:2851450
PubChem ID:53487556
Update Time:2025-04-21

(2S)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine
    • 736127-08-5
    • SWDHBAMNSWXENT-BYPYZUCNSA-N
    • (S)-2,2-DIMETHYL-1-TRIFLUOROMETHYLPROPYLAMINE
    • SCHEMBL12364122
    • MFCD08058822
    • AKOS025402950
    • (S)-2,2-Dimethyl-1-trifluoromethyl-propylamine
    • EN300-1643084
    • DTXSID20705323
    • AS-40163
    • MDL: MFCD08058822
    • Inchi: 1S/C6H12F3N/c1-5(2,3)4(10)6(7,8)9/h4H,10H2,1-3H3/t4-/m0/s1
    • InChI Key: SWDHBAMNSWXENT-BYPYZUCNSA-N
    • SMILES: FC([C@H](C(C)(C)C)N)(F)F

Computed Properties

  • Exact Mass: 155.09218387Da
  • Monoisotopic Mass: 155.09218387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: Liquid

(2S)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine Security Information

(2S)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine Pricemore >>

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abcr
AB307600-250 mg
(S)-2,2-Dimethyl-1-trifluoromethylpropylamine, 97%; .
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abcr
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